Cas no 53442-39-0 (N-(4-nitrophenyl)thiophene-2-sulfonamide)

N-(4-nitrophenyl)thiophene-2-sulfonamide is a sulfonamide derivative featuring a thiophene ring and a 4-nitrophenyl substituent. This compound is of interest in synthetic and medicinal chemistry due to its potential as a building block for biologically active molecules. The presence of both sulfonamide and nitro groups enhances its reactivity, making it suitable for further functionalization or as an intermediate in heterocyclic synthesis. Its well-defined structure allows for precise modifications, facilitating research in drug discovery and material science. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its utility lies in its versatility for designing novel sulfonamide-based pharmacophores or functional materials.
N-(4-nitrophenyl)thiophene-2-sulfonamide structure
53442-39-0 structure
Product Name:N-(4-nitrophenyl)thiophene-2-sulfonamide
CAS No:53442-39-0
MF:C10H8N2O4S2
MW:284.311519622803
CID:357242
PubChem ID:2870384
Update Time:2025-05-28

N-(4-nitrophenyl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenesulfonamide, N-(4-nitrophenyl)-
    • N-(4-nitrophenyl)thiophene-2-sulfonamide
    • SR-01000424338
    • F0305-0042
    • AKOS000806986
    • N-(4-nitrophenyl)-2-thiophenesulfonamide
    • SR-01000424338-1
    • NCGC00340547-01
    • AB01333727-02
    • CBMicro_025936
    • 53442-39-0
    • BIM-0026035.P001
    • Cambridge id 5808542
    • DTXSID90386724
    • Inchi: 1S/C10H8N2O4S2/c13-12(14)9-5-3-8(4-6-9)11-18(15,16)10-2-1-7-17-10/h1-7,11H
    • InChI Key: BCRMJNJFECLOSL-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CS1)(NC1C=CC(=CC=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 283.99264
  • Monoisotopic Mass: 283.99254909g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 129Ų

Experimental Properties

  • PSA: 89.31

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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